Cas no 301344-92-3 (6-methoxy-2-oxo-N-phenyl-2H-chromene-3-carboxamide)

• Product Name: 6-methoxy-2-oxo-N-phenyl-2H-chromene-3-carboxamide
• CAS No: 301344-92-3
• MF: C₁₇H₁₃NO₄
• MW: 295.289424657822
• CID: 3933139
• PubChem ID: 767956
• Update Time: 2025-05-19

6-methoxy-2-oxo-N-phenyl-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxamide, 6-methoxy-2-oxo-N-phenyl-
• 6-methoxy-2-oxo-N-phenyl-2H-chromene-3-carboxamide
• 301344-92-3
• AKOS000419908
• Oprea1_687172
• F1018-0271
• AB00082928-01
• 6-methoxy-2-oxo-N-phenylchromene-3-carboxamide
• CHEMBL4076698
• STL300850
• BDBM50258214
• Oprea1_129996

• Inchi： 1S/C17H13NO4/c1-21-13-7-8-15-11(9-13)10-14(17(20)22-15)16(19)18-12-5-3-2-4-6-12/h2-10H,1H3,(H,18,19)
• InChI Key： LZSBQLYXKMMEIL-UHFFFAOYSA-N
• SMILES： O1C(C(C(NC2C=CC=CC=2)=O)=CC2C=C(C=CC1=2)OC)=O

Computed Properties

• Exact Mass: 295.08445790g/mol
• Monoisotopic Mass: 295.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 6-methoxy-2-oxo-N-phenyl-2H-chromene-3-carboxamide

6-Methoxy-2-Oxo-N-Phenyl-2H-Chromene-3-Carboxamide: A Comprehensive Overview

The compound CAS No 301344-92-3, also known as 6-methoxy-2-oxo-N-phenyl-2H-chromene-3-carboxamide, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of chromenes, which are aromatic heterocyclic compounds with a benzopyran structure. The presence of the methoxy group at the 6th position and the phenyl group attached to the nitrogen atom introduces unique electronic and steric properties, making it a subject of interest for researchers.

Recent studies have highlighted the importance of chromene derivatives in drug discovery, particularly in the development of anti-inflammatory, antioxidant, and anticancer agents. The 6-methoxy substitution in this compound plays a crucial role in modulating its pharmacokinetic properties, enhancing its bioavailability and stability. Additionally, the N-phenyl group contributes to its lipophilicity, which is essential for crossing biological membranes and interacting with target proteins.

The synthesis of 6-methoxy-2-oxo-N-phenyl-2H-chromene-3-carboxamide involves a multi-step process that typically begins with the preparation of the chromene skeleton. One common approach is the condensation of substituted acetophenones with appropriate enolates or enamine intermediates. The introduction of the methoxy group at the 6th position is achieved through nucleophilic aromatic substitution or other directed metallation techniques, ensuring high regioselectivity.

One of the most promising applications of this compound lies in its potential as a therapeutic agent. Preclinical studies have demonstrated that it exhibits significant antioxidant activity, which is attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. Furthermore, its anti-inflammatory properties have been validated in various in vitro models, where it effectively suppresses the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

In terms of anticancer activity, recent research has shown that CAS No 301344-92-3 induces apoptosis in cancer cells by modulating key signaling pathways such as PI3K/AKT and MAPK/ERK. The compound's ability to inhibit tumor growth in xenograft models has further underscored its potential as a chemotherapeutic agent.

The structural versatility of this compound also makes it an attractive candidate for use in agrochemicals. Its ability to inhibit key enzymes involved in plant defense mechanisms suggests its potential as a herbicide or fungicide. However, further studies are required to evaluate its environmental impact and ensure its safe application.

In conclusion, CAS No 301344-92-3, or 6-methoxy-2 oxo N phenyl 2H chromene 3 carboxamide, represents a promising molecule with diverse applications across multiple disciplines. Its unique chemical structure, coupled with its favorable pharmacokinetic properties, positions it as a valuable tool in drug discovery and development.